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Compound of Interest

Compound Name: L-Cysteine-13C3,15N,d3

Cat. No.: B12056343 Get Quote

This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals working with L-Cysteine-13C3,15N,d3.

Adhering to these procedures is critical for ensuring personnel safety and maintaining

experimental integrity. The safety precautions for this stable isotopically labeled compound are

comparable to its unlabeled counterpart.[1]

Hazard Identification and Classification
L-Cysteine and its derivatives are classified as hazardous substances. It is crucial to be aware

of the following potential hazards:

Harmful if swallowed[1][2]

Causes skin irritation[1][2][3]

Causes serious eye irritation[1][2][3]

May cause respiratory irritation[1][2][3]

To the best of current knowledge, the chemical, physical, and toxicological properties of L-
Cysteine-13C3,15N,d3 have not been exhaustively investigated.[2]
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A thorough risk assessment should precede the handling of L-Cysteine-13C3,15N,d3. The

following table summarizes the recommended PPE to minimize exposure and ensure safety.

Protection Type Recommended Equipment Specifications & Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.[4][5]

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166 to protect

against dust and splashes.[6]

Hand Protection
Compatible chemical-resistant

gloves.[4]

Nitrile, butyl, or

polychloroprene rubber gloves

are suitable. Inspect for

degradation before use and

dispose of contaminated

gloves properly.[4][7]

Body Protection Laboratory coat.[4]

Wear appropriate protective

clothing to prevent skin

exposure.[5]

Respiratory Protection

NIOSH-approved N95 dust

mask or higher-level respirator.

[4][8]

Required when handling

powders or if dust is

generated. Use in a well-

ventilated area is mandatory. A

chemical fume hood should be

used for procedures likely to

generate dust.[3][4]

Operational and Disposal Plans
Follow these step-by-step procedures for the safe handling, storage, and disposal of L-
Cysteine-13C3,15N,d3.

Handling and Storage Protocol
Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood, especially when working with the solid form to avoid dust generation.[3][4]
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Personal Protection: Don the appropriate PPE as detailed in the table above.

Handling: Avoid all unnecessary personal contact.[3] Do not eat, drink, or smoke in the

handling area.[3] Keep the container securely sealed when not in use.[3]

Storage: Store the compound in its original, tightly sealed container in a cool, dry, and dark

place.[4] Recommended storage is refrigerated between 2°C and 8°C under an inert

atmosphere.[2][6][8]

Hygiene: Always wash hands thoroughly with soap and water after handling the compound.

[3]

Spill and Emergency Procedures
Minor Spills:

Clean up spills immediately.[3]

Use dry clean-up procedures to avoid generating dust.[3][4]

Vacuum or sweep up the material and place it in a clean, dry, sealable, and labeled

container for disposal.[3][5] Do not use air hoses for cleaning.[3]

Major Spills:

Evacuate the area and move upwind.[3]

Alert the appropriate emergency response team.[3]

First Aid:

Eyes: Rinse cautiously with water for several minutes. If wearing contact lenses, remove

them if possible and continue rinsing.[1]

Skin: Wash the affected area with plenty of soap and water.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

or oxygen and seek medical attention.[2][5]
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Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person and consult a physician.[2][5]

Disposal Plan
L-Cysteine-13C3,15N,d3 contains stable isotopes and is not radioactive.[9] Therefore, its

disposal protocol is less stringent than for radiolabeled compounds.

Waste Characterization: Waste containing stable isotopes is generally handled similarly to

common chemical waste.[10]

Segregation: Do not mix this waste with general laboratory waste or radioactive waste.[9][10]

Compliance: All waste must be disposed of in accordance with local, state, and federal

environmental regulations.[2][4] Dispose of the contents and container at an approved waste

disposal facility.[1]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of L-Cysteine-
13C3,15N,d3 from receipt to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://isotope.com/product/attachment/CNLM-3871-H-PK/L-CYSTEINE%20%2813C3%2C%2099%25%3B%2015N%2C%2099%25%29%20-%20CNLM-3871-H%20-%20V.4.0%20-%20US%20-%20English%20US.pdf
https://www.alphatecsystems.com/files/sds/ATS%20SDS/SDS0063.F%20-%20N-Acetyl-L-cysteine.pdf
https://www.benchchem.com/product/b12056343?utm_src=pdf-body
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://isotope.com/product/attachment/CNLM-3871-H-PK/L-CYSTEINE%20%2813C3%2C%2099%25%3B%2015N%2C%2099%25%29%20-%20CNLM-3871-H%20-%20V.4.0%20-%20US%20-%20English%20US.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_the_Safe_Handling_of_DL_Cysteine_d1.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_DL_Cysteine_d1.pdf
https://www.benchchem.com/product/b12056343?utm_src=pdf-body
https://www.benchchem.com/product/b12056343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal & Emergency

Spill Occurs

Follow Spill
Cleanup Protocol

Yes

Cleanup
No

Collect Chemical Waste

Dispose via Approved
Waste Vendor

Receive

Store

RiskAssess

SelectPPE

DonPPE

Workstation

Handle

DoffPPE

Click to download full resolution via product page

Caption: Logical workflow for selecting and using PPE for L-Cysteine-13C3,15N,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12056343?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_DL_Cysteine_d1.pdf
https://isotope.com/product/attachment/CNLM-3871-H-PK/L-CYSTEINE%20%2813C3%2C%2099%25%3B%2015N%2C%2099%25%29%20-%20CNLM-3871-H%20-%20V.4.0%20-%20US%20-%20English%20US.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0325_msds.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_the_Safe_Handling_of_DL_Cysteine_d1.pdf
https://www.alphatecsystems.com/files/sds/ATS%20SDS/SDS0063.F%20-%20N-Acetyl-L-cysteine.pdf
https://pim-resources.coleparmer.com/sds/86456.pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25682.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/658057
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.benchchem.com/product/b12056343#personal-protective-equipment-for-handling-l-cysteine-13c3-15n-d3
https://www.benchchem.com/product/b12056343#personal-protective-equipment-for-handling-l-cysteine-13c3-15n-d3
https://www.benchchem.com/product/b12056343#personal-protective-equipment-for-handling-l-cysteine-13c3-15n-d3
https://www.benchchem.com/product/b12056343#personal-protective-equipment-for-handling-l-cysteine-13c3-15n-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12056343?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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